(E)-2-(benzo[d]thiazol-2(3H)-ylidene)-3-(4-((3,5-dimethylpiperidin-1-yl)sulfonyl)phenyl)-3-oxopropanenitrile

• IUPAC Name: (Z)-2-(1,3-benzothiazol-2-yl)-3-[4-(3,5-dimethylpiperidin-1-yl)sulfonylphenyl]-3-hydroxyprop-2-enenitrile
• InChI: InChI=1S/C23H23N3O3S2/c1-15-11-16(2)14-26(13-15)31(28,29)18-9-7-17(8-10-18)22(27)19(12-24)23-25-20-5-3-4-6-21(20)30-23/h3-10,15-16,27H,11,13-14H2,1-2H3/b22-19-
• InChI Key: HNCPDTIGYZDQGB-QOCHGBHMSA-N
• Canonical SMILES: CC1CC(CN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=C(C#N)C3=NC4=CC=CC=C4S3)O)C
• Isomeric SMILES: CC1CC(CN(C1)S(=O)(=O)C2=CC=C(C=C2)/C(=C(\C#N)/C3=NC4=CC=CC=C4S3)/O)C
• Molecular Formula: C23H23N3O3S2
• Molecular Weight: 453.6 g/mol

Description

The compound appears to contain a benzo[d]thiazol-2(3H)-ylidene moiety, which is a type of heterocyclic compound. These types of compounds are often used in the development of pharmaceuticals and other biologically active substances.

Scientific Research Applications

Facile Synthesis Techniques

• Research has focused on developing facile and convenient synthesis methods for thieno[2,3-b]-thiophene derivatives, showcasing the interest in synthesizing complex organic molecules that incorporate benzothiazole and related moieties for various applications, including electronic and pharmaceutical uses (Mabkhot, Al-Majid, & Kheder, 2010).

Anticancer and Antimicrobial Activity

• Some studies have synthesized new heterocyclic compounds based on thiazole and benzothiazole derivatives to evaluate their potential anticancer and antimicrobial activities. These compounds were designed to target specific biological pathways, highlighting the therapeutic potential of thiazole and benzothiazole derivatives in treating diseases (Metwally, Abdelrazek, & Eldaly, 2016).

Photochemical and Photophysical Properties

• The development of novel zinc phthalocyanine derivatives with high singlet oxygen quantum yields for photodynamic therapy has been a significant area of research. These compounds, containing benzothiazole and related moieties, are studied for their potential in cancer treatment, showcasing the application of these molecules in medical imaging and therapy (Pişkin, Canpolat, & Öztürk, 2020).

Synthesis of Novel Sulfonamides

• The synthesis of novel 4-isopropyl thiazole-based sulfonyl derivatives has been explored for their potent antimicrobial and antitubercular properties. These studies highlight the importance of thiazole derivatives in developing new drugs and treatments for infectious diseases (Kumar, Prasad, & Chandrashekar, 2013).

Detection and Sensing Applications

• Research into novel fluorescence off-on probes for detecting Hg2+ with near-infrared (NIR) emission and large Stokes shifts has also been noted. These probes, incorporating benzothiazole units, underscore the utility of these derivatives in environmental monitoring and diagnostics (Tang et al., 2020).